2,4,5-Trichloro-6-(chlorodifluoromethyl)pyrimidine, 97%

• IUPAC Name: 2,4,5-trichloro-6-[chloro(difluoro)methyl]pyrimidine
• InChI: InChI=1S/C5Cl4F2N2/c6-1-2(5(9,10)11)12-4(8)13-3(1)7
• InChI Key: JDVBTYIBPAPQMN-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(N=C(N=C1Cl)Cl)C(F)(F)Cl)Cl
• Molecular Formula: C5Cl4F2N2
• Molecular Weight: 267.9 g/mol

Description

2,4,5-Trichloro-6-(chlorodifluoromethyl)pyrimidine, or 2,4,5-T for short, is a synthetic organic compound used in the synthesis of various pharmaceuticals and pesticides. It is a white crystalline solid with a molecular weight of 214.49 g/mol and a melting point of 155-157 °C. It is also known as 2,4,5-trichlorophenoxyacetic acid, 2,4,5-T acid, and trichlorophenoxyacetic acid.

Mechanism of Action

2,4,5-T is a strong acid that acts as a proton donor in a variety of organic reactions. It is also an electron-withdrawing group, meaning that it can increase the reactivity of other molecules by stabilizing the negative charge on them.
Biochemical and Physiological Effects
2,4,5-T is known to have a variety of biochemical and physiological effects. In humans, it can cause irritation to the skin, eyes, and respiratory system. It is also known to be toxic to aquatic life, and can cause damage to the liver, kidneys, and nervous system.

Advantages and Limitations for Lab Experiments

2,4,5-T has several advantages for use in laboratory experiments. It is a strong acid, which makes it useful for a variety of organic reactions. It is also relatively inexpensive and readily available. However, it is also a highly toxic compound, and should be handled with extreme caution.

Future Directions

Future research involving 2,4,5-T could include the development of safer synthesis methods, as well as the exploration of its potential applications in the synthesis of other organic compounds. Additionally, further research could be conducted to better understand its biochemical and physiological effects, and to develop methods to reduce its toxicity. Finally, research could also be conducted to explore its potential uses as a pesticide or other type of agricultural chemical.

Synthesis Methods

2,4,5-T is synthesized by the reaction of 2,4,5-trichlorophenol with chlorodifluoromethyl pyrimidine in the presence of a strong base, such as sodium hydroxide. This reaction is carried out in aqueous solution at a temperature of 80-90 °C. The resulting product is a white crystalline solid that can be purified by recrystallization from aqueous ethanol.

Scientific Research Applications

2,4,5-T is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used as a reagent in the synthesis of various other organic compounds, such as 4-chloro-2-methyl-5-nitropyrimidine.